4-amino-1-methyl-N-(pyrazin-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-amino-1-methyl-N-pyrazin-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C9H10N6O/c1-15-5-6(10)8(14-15)9(16)13-7-4-11-2-3-12-7/h2-5H,10H2,1H3,(H,12,13,16)
• InChI Key: DTNHIBIUSQJVTN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NC2=NC=CN=C2)N
• Molecular Formula: C9H10N6O
• Molecular Weight: 218.22 g/mol

Description

4-amino-1-methyl-N-(pyrazin-2-yl)-1H-pyrazole-3-carboxamide is a chemical compound with potential pharmacological properties. It has been studied extensively for its ability to inhibit certain enzymes and receptors in the body, making it a potential candidate for therapeutic use in various diseases.

Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in the synthesis of novel chemical derivatives with potential biological activities. For example, it has been used as a precursor in the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which were characterized and evaluated for cytotoxic activity against cancer cell lines, such as Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).
• Another study explored the reactivity of similar compounds in multicomponent reactions, demonstrating their application in the synthesis of heterocycles with weak antimicrobial effects (Murlykina et al., 2017).

Biological Evaluation

• Research has extended into the evaluation of carboxamide derivatives of benzo[b][1,6]naphthyridines for their growth inhibitory properties against various cancer cell lines, indicating the potential utility of these compounds in developing anticancer agents (Deady et al., 2003).
• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, highlighting the diverse biological applications of these compounds (Rahmouni et al., 2016).

Structural Elucidation

• The detailed structural elucidation of synthesized compounds, including pyrazolopyrimidines and Schiff bases derived from similar carboxamides, has been conducted to understand their antitumor activities against various human cancer cell lines, showcasing the importance of structure-activity relationships (Hafez et al., 2013).